Cas no 700858-96-4 (4-Isobutoxy-naphthalene-1-carbaldehyde)

• Product Name: 4-Isobutoxy-naphthalene-1-carbaldehyde
• CAS No: 700858-96-4
• MF: C₁₅H₁₆O₂
• MW: 228.29
• CID: 5112084
• Update Time: 2025-05-21

4-Isobutoxy-naphthalene-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Isobutoxy-naphthalene-1-carbaldehyde
• 1-Naphthalenecarboxaldehyde, 4-(2-methylpropoxy)-

• Inchi： 1S/C15H16O2/c1-11(2)10-17-15-8-7-12(9-16)13-5-3-4-6-14(13)15/h3-9,11H,10H2,1-2H3
• InChI Key： LDQIRBGOFTWYFD-UHFFFAOYSA-N
• SMILES： C1(C=O)=C2C(C=CC=C2)=C(OCC(C)C)C=C1

Additional information on 4-Isobutoxy-naphthalene-1-carbaldehyde

4-Isobutoxy-naphthalene-1-carbaldehyde (CAS 700858-96-4): A Comprehensive Overview

4-Isobutoxy-naphthalene-1-carbaldehyde (CAS 700858-96-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This aromatic aldehyde, featuring an isobutoxy substituent on the naphthalene ring, serves as a valuable intermediate in various chemical syntheses. Researchers and industry professionals frequently search for terms like "4-Isobutoxy-naphthalene-1-carbaldehyde uses" and "CAS 700858-96-4 synthesis," reflecting the growing interest in this compound.

The molecular structure of 4-Isobutoxy-naphthalene-1-carbaldehyde combines the aromatic characteristics of naphthalene with the reactivity of an aldehyde functional group. This combination makes it particularly useful in organic synthesis, where it serves as a building block for more complex molecules. Recent trends in chemical research show increased interest in "naphthalene derivatives applications" and "aromatic aldehyde reactions," positioning this compound as a subject of ongoing scientific exploration.

In pharmaceutical research, 4-Isobutoxy-naphthalene-1-carbaldehyde has shown potential as a precursor in drug development. Its structural features make it suitable for creating molecules with biological activity, particularly in areas like anti-inflammatory and antimicrobial agents. Searches for "pharmaceutical intermediates from naphthalene" and "bioactive aldehyde compounds" often lead researchers to study this specific chemical entity.

The compound's physical properties, including its melting point, solubility characteristics, and stability profile, make it particularly suitable for various industrial applications. Manufacturers frequently inquire about "4-Isobutoxy-naphthalene-1-carbaldehyde suppliers" and "CAS 700858-96-4 specifications," indicating its commercial importance. The isobutoxy group contributes to the compound's lipophilicity, which can be advantageous in certain formulations.

Recent advancements in green chemistry have brought attention to the synthesis methods of 4-Isobutoxy-naphthalene-1-carbaldehyde. Environmentally conscious researchers are exploring "sustainable synthesis of naphthalene aldehydes" and "catalytic routes to 4-Isobutoxy-naphthalene-1-carbaldehyde." These developments align with the global push toward more sustainable chemical processes while maintaining efficiency and yield.

In material science applications, 4-Isobutoxy-naphthalene-1-carbaldehyde has shown promise as a component in specialty polymers and coatings. Its aromatic structure contributes to thermal stability, while the aldehyde group offers reactivity for cross-linking or further modification. Industry professionals often search for "naphthalene-based materials" and "aldehyde-functionalized aromatic compounds" when exploring new material possibilities.

The analytical characterization of 4-Isobutoxy-naphthalene-1-carbaldehyde typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. Quality control specialists frequently look up "CAS 700858-96-4 analysis methods" and "purity testing for naphthalene aldehydes," underscoring the importance of reliable analytical protocols for this compound.

Market trends indicate growing demand for 4-Isobutoxy-naphthalene-1-carbaldehyde across various regions, particularly in pharmaceutical and specialty chemical sectors. Business analysts monitor searches for "4-Isobutoxy-naphthalene-1-carbaldehyde market size" and "CAS 700858-96-4 price trends" to gauge industry dynamics. The compound's niche applications contribute to its stable market position despite fluctuations in broader chemical markets.

Safety considerations for handling 4-Isobutoxy-naphthalene-1-carbaldehyde follow standard laboratory protocols for aromatic aldehydes. While not classified as highly hazardous, proper storage conditions and handling procedures are essential. Professionals often search for "4-Isobutoxy-naphthalene-1-carbaldehyde safety data" and "CAS 700858-96-4 handling guidelines" to ensure workplace safety.

Future research directions for 4-Isobutoxy-naphthalene-1-carbaldehyde may explore its potential in emerging fields such as organic electronics or advanced drug delivery systems. The scientific community shows increasing interest in "naphthalene derivatives in nanotechnology" and "aldehyde-functionalized aromatic systems," suggesting new avenues for application development.

In conclusion, 4-Isobutoxy-naphthalene-1-carbaldehyde (CAS 700858-96-4) represents a versatile chemical intermediate with significant potential across multiple industries. Its unique combination of aromatic structure and aldehyde functionality continues to inspire research and commercial applications, making it a compound worth watching in chemical innovation and industrial development.